Cas no 80508-42-5 (Tenacigenin B)
Tenacigenin B structure
Product Name:Tenacigenin B
CAS No:80508-42-5
MF:C21H32O5
MW:364.475787162781
CID:837176
PubChem ID:12137734
Update Time:2024-10-27
Tenacigenin B Chemical and Physical Properties
Names and Identifiers
-
- Tenacigenin B
- Tenacigenin B, 3-O-β-Allopyranosyl-(1→4)-β-oleandropyranosyl-11-O-isobutyryl-12-O-acetyl-
- (3β,5α,11α,12β,14β,17α)-3,11,12-Trihydroxy-8,14-epoxypregnan-20-o ne
- [ "" ]
- (3β,5α,11α,12β,14β,17α)-8,14-Epoxy-3,11,12-trihydroxypregnan-20-one (ACI)
- FS-9049
- HY-N1168
- CS-0016459
- 1-[(1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-8,9,14-trihydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]ethanone
- 80508-42-5
- AKOS032961768
- 1-((1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-8,9,14-trihydroxy-7,11-dimethyl-2-oxapentacyclo(8.8.0.01,3.03,7.011,16)octadecan-6-yl)ethanone
-
- Inchi: 1S/C21H32O5/c1-11(22)14-6-9-21-19(14,3)17(25)15(24)16-18(2)7-5-13(23)10-12(18)4-8-20(16,21)26-21/h12-17,23-25H,4-10H2,1-3H3/t12-,13-,14-,15-,16+,17+,18-,19-,20-,21+/m0/s1
- InChI Key: FWXVLSDGEDMLQU-APDNMBNPSA-N
- SMILES: C[C@@]12[C@H](C(=O)C)CC[C@]31O[C@@]13CC[C@H]3C[C@H](CC[C@]3(C)[C@H]1[C@@H]([C@H]2O)O)O
Computed Properties
- Exact Mass: 364.22500
- Monoisotopic Mass: 364.22497412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 90.3Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 537.2±50.0 °C at 760 mmHg
- Flash Point: 187.2±23.6 °C
- PSA: 90.29000
- LogP: 1.81220
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
Tenacigenin B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Tenacigenin B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2263-1 mg |
Tenacigenin B |
80508-42-5 | 1mg |
¥1900.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T77030-10mg |
(3β,5α,11α,12β,14β,17α)-3,11,12-Trihydroxy-8,14-epoxypregnan-20-o ne |
80508-42-5 | ,HPLC≥98% | 10mg |
¥6378.0 | 2023-09-06 | |
| TargetMol Chemicals | TN2263-5 mg |
Tenacigenin B |
80508-42-5 | 98% | 5mg |
¥ 4,040 | 2023-07-10 | |
| TargetMol Chemicals | TN2263-1 mL * 10 mM (in DMSO) |
Tenacigenin B |
80508-42-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| TargetMol Chemicals | TN2263-5mg |
Tenacigenin B |
80508-42-5 | 5mg |
¥ 4040 | 2024-07-19 | ||
| A2B Chem LLC | AH54392-5mg |
Tenacigenin B |
80508-42-5 | 98.0% | 5mg |
$719.00 | 2024-04-19 | |
| TargetMol Chemicals | TN2263-1 ml * 10 mm |
Tenacigenin B |
80508-42-5 | 1 ml * 10 mm |
¥ 4140 | 2024-07-19 |
Tenacigenin B Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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